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Compound of Interest

Compound Name: Lauroyl lactylate

cat. No.: 812729394

An In-depth Technical Guide to Sodium Lauroyl Lactylate

Abstract

Sodium Lauroyl Lactylate (SLL) is an anionic surfactant of natural origin, produced through
the esterification of lauric acid with lactic acid, followed by neutralization with a sodium source.
[1][2] Its amphiphilic structure, comprising a hydrophobic lauryl tail and a hydrophilic lactylate
head, imparts excellent emulsifying, foam-stabilizing, and moisturizing properties.[2][3] These
characteristics, combined with its mildness and biodegradability, make it a valuable excipient in
the pharmaceutical and cosmetic industries.[4][5] This guide provides a comprehensive
overview of the structural formula, physicochemical properties, synthesis protocols, and key
applications of Sodium Lauroyl Lactylate for professionals in research and drug development.

Chemical Structure and Physicochemical Properties

Sodium Lauroyl Lactylate is the sodium salt of the lauric acid ester of lactyl lactate.[6] The
molecule consists of a 12-carbon fatty acid (lauric acid) linked via an ester bond to a dimer of
lactic acid (lactyl lactate).[3] This structure provides a distinct hydrophilic-lipophilic balance,
enabling it to function effectively at oil-water interfaces.

The IUPAC name for the most common form is sodium 2-(2-
dodecanoyloxypropanoyloxy)propanoate.[3][7]

Structural Formula:

Physicochemical Data
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The key quantitative properties of Sodium Lauroyl Lactylate are summarized in the table
below, providing essential data for formulation development.

Property Value Reference
Molecular Formula C1sH31NaOs [1107]
Molecular Weight 366.4 g/mol [31[7]
CAS Number 13557-75-0 [71[8]

White to off-white waxy
Appearance _ [1][6]
solid/powder

Melting Point 55-59 °C [6]

N Dispersible up to 10% in water;
Solubility ] o [1][6]
highly soluble in oils

Typical Use Level 3-20% [6]

Low irritation potential; non-
toxic and non-sensitizing at
] typical concentrations. Verified
Safety Profile ] [1107]
as a low-concern chemical by
the EPA Safer Choice

program.

Synthesis of Sodium Lauroyl Lactylate:
Experimental Protocols

The synthesis of Sodium Lauroyl Lactylate is primarily achieved through esterification. Two
common industrial methodologies are detailed below.

Protocol 1: Direct Esterification of Acids

This method involves the direct reaction between lauric acid and lactic acid at elevated
temperatures, followed by neutralization.

Methodology:
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e A high-concentration aqueous solution of lactic acid (e.g., 88-90%) is placed in a reaction
vessel.[9]

e The system is subjected to a vacuum at a controlled temperature (e.g., 20-40 °C) to remove
excess water.[9]

» Lauric acid is added to the dehydrated lactic acid.[9]
e A catalyst may be introduced, and the mixture is stirred continuously.[9]

e The temperature is raised to 140-200 °C under vacuum (e.g., 10 kPa) to drive the
esterification reaction, which proceeds for several hours.[9]

» After the reaction is complete, the resulting lauroyl lactylic acid is cooled.

e The acid is neutralized by the addition of an aqueous sodium hydroxide (NaOH) solution to
yield the final product, Sodium Lauroyl Lactylate.[9]

o The final product can be filtered and dried to obtain a solid.[9]

Protocol 2: Synthesis via Sodium Lactate Intermediate

This alternative pathway first creates sodium lactate, which then reacts with lauric acid. This
method is often preferred as it can offer better control over the reaction.

Methodology:

e Lactic acid is reacted with a stoichiometric amount of sodium hydroxide in an aqueous
solution at room temperature to form sodium lactate.[3][10]

e The resulting sodium lactate solution is heated to approximately 80 °C. Nitrogen gas is
introduced to create an inert atmosphere, preventing oxidation.[10]

e The temperature is further increased to 190-210 °C.[3][10]

e Lauric acid and a catalyst (e.g., a small amount of NaOH) are added to the hot sodium
lactate.[10]
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e The reaction proceeds for approximately 60 minutes under the nitrogen atmosphere.[10]

o Avacuum is then applied for an additional 20 minutes to remove any volatile byproducts and
drive the reaction to completion.[10]

e The mixture is then cooled and dried to yield Sodium Lauroyl Lactylate as a white to pale
yellow solid.[10]

Visualized Workflows and Relationships
Synthesis Pathways

The following diagram illustrates the two primary experimental workflows for synthesizing
Sodium Lauroyl Lactylate.
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Synthesis Pathways of Sodium Lauroyl Lactylate

Pathway 1: Direct Esterification

Lauric Acid Lactic Acid

Direct Esterification

(140-200°C, Vacuum)

Intermediate

Lauroyl Lactylic Acid

Neutralization
(NaOH)

Sodium Lauroyl Lactylate

Pathway 2: Sodium Lactate Intermediate

Lactic Acid Sodium Hydroxide

Sodium Lactate Formation

Sodium Lactate Lauric Acid

Esterification
(190-210°C, N2 Atmosphere)
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Functional Role of SLL in an O/W Emulsion

Sodium Lauroyl Lactylate
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Click to download full resolution via product page

Aqueous Phase
(Continuous)

Stable O/W Emulsion for
Topical Drug Delivery

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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